Cas no 1361863-63-9 (3-(3,5-Dichlorophenyl)-6-fluoropyridine-2-acetonitrile)

• Product Name: 3-(3,5-Dichlorophenyl)-6-fluoropyridine-2-acetonitrile
• CAS No: 1361863-63-9
• MF: C₁₃H₇Cl₂FN₂
• MW: 281.11248421669
• CID: 4912847
• Update Time: 2025-07-18

3-(3,5-Dichlorophenyl)-6-fluoropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Dichlorophenyl)-6-fluoropyridine-2-acetonitrile

• Inchi： 1S/C13H7Cl2FN2/c14-9-5-8(6-10(15)7-9)11-1-2-13(16)18-12(11)3-4-17/h1-2,5-7H,3H2
• InChI Key： JGBJTVWXRXPICR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1=CC=C(N=C1CC#N)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 320
• XLogP3: 3.9
• Topological Polar Surface Area: 36.7

Additional information on 3-(3,5-Dichlorophenyl)-6-fluoropyridine-2-acetonitrile

Research Brief on 3-(3,5-Dichlorophenyl)-6-fluoropyridine-2-acetonitrile (CAS: 1361863-63-9): Recent Advances and Applications

3-(3,5-Dichlorophenyl)-6-fluoropyridine-2-acetonitrile (CAS: 1361863-63-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine and dichlorophenyl moieties, has shown promise in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a subject of considerable scientific interest.

One of the key areas of research involving this compound is its role as an intermediate in the synthesis of novel pharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the development of kinase inhibitors, which are critical for targeting cancer pathways. The study demonstrated that the fluoropyridine core of the compound enhances binding affinity to specific kinase domains, thereby improving inhibitory potency. This finding opens new avenues for the design of next-generation anticancer agents.

In addition to its pharmaceutical applications, 3-(3,5-Dichlorophenyl)-6-fluoropyridine-2-acetonitrile has also been investigated for its potential in agrochemicals. Research conducted by Bayer AG in 2022 revealed that derivatives of this compound exhibit strong fungicidal activity against a range of plant pathogens. The presence of the dichlorophenyl group was found to be particularly effective in disrupting fungal cell membranes, suggesting its utility in developing sustainable crop protection solutions.

The synthesis of this compound has also been a focal point of recent research. A 2023 paper in Organic Process Research & Development described an optimized synthetic route that improves yield and reduces environmental impact. The new method employs catalytic fluorination and green solvents, aligning with the growing emphasis on sustainable chemistry practices. This advancement is expected to facilitate larger-scale production for both pharmaceutical and agrochemical applications.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetics and toxicity profile. Preliminary in vitro studies indicate moderate cytotoxicity, which necessitates further in vivo evaluation to assess its safety for therapeutic use. Ongoing research aims to address these gaps, with particular focus on structural modifications to enhance selectivity and reduce off-target effects.

In conclusion, 3-(3,5-Dichlorophenyl)-6-fluoropyridine-2-acetonitrile (CAS: 1361863-63-9) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in kinase inhibition and agrochemical development underscore its potential to address critical challenges in healthcare and agriculture. Future studies will likely explore its broader utility and refine its synthesis and safety profile, paving the way for innovative solutions in these fields.